Cas no 884504-62-5 (6-(2-BROMOPHENYL)-6-OXOHEXANENITRILE)
6-(2-Bromophenyl)-6-oxohexanenitrile is a brominated aromatic ketone derivative with a nitrile functional group, making it a versatile intermediate in organic synthesis. Its structure combines an electron-withdrawing bromophenyl moiety with a reactive carbonyl and nitrile group, enabling applications in cross-coupling reactions, cyclizations, and pharmaceutical precursor synthesis. The compound's stability and well-defined reactivity profile facilitate controlled transformations, particularly in constructing complex heterocycles or fine-tuning molecular scaffolds. Its bromine substituent offers a handle for further functionalization via metal-catalyzed coupling, while the ketone and nitrile groups provide additional sites for nucleophilic or reductive modifications. Suitable for controlled-environment handling due to its defined melting point and solubility in common organic solvents.
884504-62-5 structure
Product Name:6-(2-BROMOPHENYL)-6-OXOHEXANENITRILE
CAS No:884504-62-5
MF:C12H12BrNO
MW:266.13378238678
MDL:MFCD02260536
CID:993075
PubChem ID:24723795
Update Time:2025-06-07
6-(2-BROMOPHENYL)-6-OXOHEXANENITRILE Chemical and Physical Properties
Names and Identifiers
-
- 6-(2-BROMOPHENYL)-6-OXOHEXANENITRILE
- 884504-62-5
- DTXSID30642194
- AKOS016019547
- MFCD02260536
- DB-317849
-
- MDL： MFCD02260536
- Inchi： 1S/C12H12BrNO/c13-11-7-4-3-6-10(11)12(15)8-2-1-5-9-14/h3-4,6-7H,1-2,5,8H2
- InChI Key： WNKOYLWJIKUNRJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1C(CCCCC#N)=O
Computed Properties
- Exact Mass: 265.01000
- Monoisotopic Mass: 265.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86000
- LogP: 3.71578
6-(2-BROMOPHENYL)-6-OXOHEXANENITRILE Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
6-(2-BROMOPHENYL)-6-OXOHEXANENITRILE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203600-1g |
6-(2-bromophenyl)-6-oxohexanenitrile |
884504-62-5 | 97% | 1g |
￡424.00 | 2022-03-01 | |
| Fluorochem | 203600-2g |
6-(2-bromophenyl)-6-oxohexanenitrile |
884504-62-5 | 97% | 2g |
￡672.00 | 2022-03-01 | |
| Fluorochem | 203600-5g |
6-(2-bromophenyl)-6-oxohexanenitrile |
884504-62-5 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| abcr | AB363650-1 g |
6-(2-Bromophenyl)-6-oxohexanenitrile, 97%; . |
884504-62-5 | 97% | 1g |
€748.70 | 2023-04-26 | |
| abcr | AB363650-2 g |
6-(2-Bromophenyl)-6-oxohexanenitrile, 97%; . |
884504-62-5 | 97% | 2g |
€1140.10 | 2023-04-26 | |
| TRC | B801760-100mg |
6-(2-Bromophenyl)-6-oxohexanenitrile |
884504-62-5 | 100mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B801760-500mg |
6-(2-Bromophenyl)-6-oxohexanenitrile |
884504-62-5 | 500mg |
$ 185.00 | 2022-06-06 | ||
| TRC | B801760-1g |
6-(2-Bromophenyl)-6-oxohexanenitrile |
884504-62-5 | 1g |
$ 275.00 | 2022-06-06 | ||
| abcr | AB363650-5 g |
6-(2-Bromophenyl)-6-oxohexanenitrile, 97%; . |
884504-62-5 | 97% | 5g |
€2356.60 | 2023-04-26 | |
| abcr | AB363650-1g |
6-(2-Bromophenyl)-6-oxohexanenitrile, 97%; . |
884504-62-5 | 97% | 1g |
€747.30 | 2025-04-15 |
6-(2-BROMOPHENYL)-6-OXOHEXANENITRILE Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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